Cas no 1803671-32-0 (2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine
• CAS No: 1803671-32-0
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 4854121
• Update Time: 2025-06-11

2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H8ClF2N3/c8-5-3(1-11)7(12)13-2-4(5)6(9)10/h2,6H,1,11H2,(H2,12,13)
• InChI Key： DZXIVESUVWEFLV-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine (CAS No. 1803671-32-0)

2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine (CAS No. 1803671-32-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core substituted with amino, aminomethyl, chloro, and difluoromethyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and infectious disorders.

The compound's CAS number 1803671-32-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its difluoromethyl moiety is a hotspot for exploration, as fluorinated compounds are increasingly valued for their metabolic stability and bioavailability—key traits in modern medicinal chemistry. With the growing focus on sustainable chemistry and green synthesis, methods to produce this compound efficiently while minimizing environmental impact are under active investigation.

In agrochemical applications, 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine is studied for its potential role in developing next-generation pesticides. The chloro and difluoromethyl substitutions enhance its interaction with biological targets, offering a pathway to more effective and environmentally friendly crop protection agents. This aligns with global trends toward reducing pesticide resistance and improving food security.

From a synthetic perspective, the compound's aminomethyl group provides a handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a cornerstone of rational drug design. Recent publications highlight its use in constructing kinase inhibitors and antimicrobial agents, addressing urgent needs in precision medicine and antibiotic development.

Analytical characterization of CAS 1803671-32-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required in pharmaceutical manufacturing. As regulatory agencies emphasize impurity control, robust analytical protocols for this compound are essential for its adoption in clinical pipelines.

The commercial availability of 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine is expanding, driven by demand from contract research organizations (CROs) and academic labs. Suppliers often highlight its high purity grades and custom synthesis options, catering to diverse research needs. Pricing trends reflect its niche status, with bulk quantities attracting interest from industrial-scale developers.

Future directions for this compound include exploring its bioconjugation potential for targeted drug delivery and optimizing synthetic routes to reduce costs. As AI-driven molecular modeling accelerates compound screening, derivatives of 1803671-32-0 may emerge as leads for new therapeutic categories. Its combination of halogenation and amination patterns positions it as a valuable scaffold in fragment-based drug discovery.

In summary, 2-Amino-3-(aminomethyl)-4-chloro-5-(difluoromethyl)pyridine represents a compelling case study in the intersection of synthetic chemistry and life sciences. Its multifaceted applications—from small-molecule drugs to agrochemical innovations—underscore the importance of tailored heterocycles in solving contemporary scientific challenges. Ongoing research will likely uncover further utilities for this structurally rich molecule.